Cas no 1148-79-4 (2,2':6',2''-Terpyridine)

• Product Name: 2,2':6',2''-Terpyridine
• CAS No: 1148-79-4
• MF: C₁₅H₁₁N₃
• MW: 233.267942667007
• MDL: MFCD00006213
• CID: 83457
• PubChem ID: 70848
• Update Time: 2025-11-02

2,2':6',2''-Terpyridine Chemical and Physical Properties

Names and Identifiers

• 2,2':6',2''-Terpyridine
• 2,2:6,2-terpyridine
• TerpyridineminTERPYoffwhitepowder
• Terpyridine
• 2,2′﹕6′,2′′-Terpyridine
• 2,2′:6′,2′′-Terpyridine
• 2,6-?Di(2-?pyridyl)?pyridine
• 2,6-dipyridin-2-ylpyridine
• Tributyl phosphate
• α,α',α''-Tripyridyl
• 2,6-Di(2-pyridyl)pyridine
• Enamine_000115
• MLS000048666
• 2,2',6',2 -Terpyridine
• NS00023721
• NSC3905
• .alpha.,.alpha.',.alpha.''-Terpyridine
• 2,6-dipyridin-2-ylpyridin
• 1(2),2(2):2(6),3(2)-terpyridine
• 2,2/':6/',2/'/'-Terpyridine
• T0024
• Q408228
• 2,2':6',2'-Terpyridine
• NSC-3905
• DTXSID2061567
• HMS1394F05
• BDBM38924
• 2,2''-Tripyridyl
• UNII-G5E357ISH5
• SMR000060049
• KSC-8-139
• Tripyridyl
• NCI60_003699
• NSC36755
• alpha,alpha',alpha''-Terpyridine
• NCIMech_000074
• 2,2',2''-Tripyridyl
• a,a',a''-Tripyridyl
• Z56763027
• CHEMBL89445
• HMS2456B12
• J-400124
• InChI=1/C15H11N3/c1-3-10-16-12(6-1)14-8-5-9-15(18-14)13-7-2-4-11-17-13/h1-11
• AB92619
• 1148-79-4
• 2,2',2''-Terpyridyl
• 2,6-BIS(PYRIDIN-2-YL)PYRIDINE
• FT-0600048
• Alpha,Alpha,Alpha-Tripyridyl
• cid_70848
• 2,2''-Terpyridine
• KUC105324N
• NSC 36755
• terpy
• EINECS 214-559-5
• CCG-35469
• Tripyridine
• 2,6-bis(2-pyridinyl)pyridine
• BCP33988
• 2,2''-Terpyridyl
• G5E357ISH5
• 2,2',2''-Tripyridine
• Ba 2799
• 2,2'6',2''-terpyridine
• 2,2':6',2''-Terpyridine;2,2':6',2''-Terpyridine
• 2,2''-Tripyridine
• NSC 3905
• 2,6-Bis(2-pyridyl)pyridine
• CS-13012
• 2,2':6',2''-Terpyridine, 98%
• 2,2',2''-Terpyridine
• alpha,alpha',alpha''-Tripyridyl
• MFCD00006213
• 2,2'6',2'-terpyridine
• EN300-152777
• AKOS001032185
• CHEBI:245199
• CCRIS 3429
• GNF-PF-4776
• 2,2'2''-Tripyridyl
• SCHEMBL57442
• F11629
• .alpha.,.alpha.''-Tripyridyl
• [2,2';6',2'']Terpyridine
• TCMDC-123985
• CS-W004573
• YSWG795
• NSC-36755
• AM84346
• .alpha.,.alpha.',.alpha.''-Tripyridyl
• 2,2':6',2''-Terpyridine, for spectrophotometric det. of Ag, Fe, Ru, >=98.5%
• 6',2'']Terpyridine
• 2,6-Di(pyridin-2-yl)pyridine
• 2,2\\':6\\',2\\'\\'-terpyridine
• doi:10.14272/DRGAZIDRYFYHIJ-UHFFFAOYSA-N.1
• DB-050437
• STK721799
• pyridine, 2,6-di(2-pyridyl)-

• MDL： MFCD00006213
• Inchi： 1S/C15H11N3/c1-3-10-16-12(6-1)14-8-5-9-15(18-14)13-7-2-4-11-17-13/h1-11H
• InChI Key： DRGAZIDRYFYHIJ-UHFFFAOYSA-N
• SMILES： N1C(=CC=CC=1C1C=CC=CN=1)C1C=CC=CN=1

Computed Properties

• Exact Mass: 233.09500
• Monoisotopic Mass: 233.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 38.7A^2

Experimental Properties

• Color/Form: Crystalline powder
• Density: 1.1901 (rough estimate)
• Melting Point: 89-91 °C (lit.)
• Boiling Point: 370°C(lit.)
• Flash Point: 182.5 °C
• Refractive Index: 1.5610 (estimate)
• Solubility: dioxane: 0.1 g/mL, clear
• PSA: 38.67000
• LogP: 3.20560
• Solubility: Soluble in dioxane

2,2':6',2''-Terpyridine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H300,H310,H315,H318,H335
• Warning Statement： P261,P264,P280,P302+P350,P305+P351+P338,P310
• Hazardous Material transportation number：UN 2811 6.1/PG 1
• WGK Germany：3
• Hazard Category Code： 27/28-37/38-41
• Safety Instruction： S26; S28; S36/37/39; S45
• Hazardous Material Identification：
• Risk Phrases：R27/28
• Packing Group：I
• Safety Term：6.1
• HazardClass：6.1
• PackingGroup：I
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds

Additional information on 2,2':6',2''-Terpyridine

Comprehensive Overview of 2,2':6',2''-Terpyridine (CAS No. 1148-79-4): A Multifunctional Ligand in Modern Chemistry

2,2':6',2''-Terpyridine, identified by CAS No. 1148-79-4, is a versatile tridentate ligand that has garnered significant attention in the field of coordination chemistry and materials science. This compound, characterized by its three pyridine rings connected through ethylene bridges, exhibits unique electronic and structural properties that make it an ideal candidate for a wide range of applications. Recent advancements in supramolecular chemistry and nanostructured materials have further highlighted the potential of 2,2':6',2''-Terpyridine in developing novel functional systems. Its ability to form stable complexes with transition metals has been extensively explored in electrocatalysis, molecular electronics, and photovoltaic technologies, underscoring its importance in both academic research and industrial applications.

The molecular structure of 2,2':6',2''-Terpyridine consists of three pyridine rings arranged in a linear fashion, with each ring substituted with a methylene group connecting them to adjacent rings. This arrangement creates a rigid, planar framework that facilitates strong π-π interactions and enhances the ligand's ability to coordinate with metal centers. The nitrogen atoms in the pyridine rings act as Lewis bases, providing three potential coordination sites for metal ions. This tridentate nature allows 2,2':6',2''-Terpyridine to form highly stable complexes with a variety of transition metals, including iron, cobalt, nickel, and zinc. Recent studies published in Advanced Materials (2023) have demonstrated that these complexes exhibit exceptional catalytic activity in oxygen reduction reactions, making them promising candidates for use in fuel cell technologies.

In the realm of supramolecular chemistry, 2,2':6',2''-Terpyridine has been employed as a building block for the self-assembly of complex architectures. Its ability to form non-covalent interactions with other molecules has led to the development of metal-organic frameworks (MOFs) with tailored pore sizes and surface functionalities. A study published in JACS (2023) reported the synthesis of a terpyridine-based MOF that demonstrated remarkable adsorption capacities for volatile organic compounds (VOCs), opening new avenues for environmental remediation and gas separation applications. The unique combination of porosity, stability, and selectivity in these materials has sparked interest in their potential for use in carbon capture and storage.

The electrochemical properties of 2,2':6',2''-Terpyridine have also been extensively investigated, particularly in the context of redox-active materials. When coordinated to transition metals, the ligand can participate in electron transfer processes that are critical for energy conversion and storage applications. Research published in Nature Communications (2023) demonstrated that terpyridine-based complexes could be used as electrochromic materials in smart windows, where their ability to reversibly change color in response to an applied voltage offers significant potential for energy-efficient building technologies. The redox activity of these materials is attributed to the delocalization of electrons within the terpyridine framework, which allows for efficient charge transport.

In the field of pharmaceutical chemistry, 2,2':6',2''-Terpyridine has been explored as a chiral building block for the synthesis of bioactive molecules. Its rigid structure and ability to form hydrogen bonds make it an attractive candidate for the development of targeted drug delivery systems. A study published in ACS Medicinal Chemistry Letters (2023) reported the use of terpyridine derivatives in the design of anticancer agents that exhibited selective cytotoxicity against leukemic cell lines. The terpyridine moiety was found to enhance the lipophilicity of the drug molecules, facilitating their cell membrane permeability and intracellular accumulation.

The photophysical properties of 2,2':6',2''-Terpyridine have also been studied in the context of organic photovoltaics and light-emitting diodes (LEDs). When incorporated into conjugated polymers, terpyridine ligands have been shown to improve the charge mobility and light absorption properties of the materials. A recent study in Advanced Energy Materials (2023) demonstrated that terpyridine-functionalized polymers could achieve high power conversion efficiencies in organic solar cells, owing to the enhanced π-conjugation and stabilized charge transfer states facilitated by the ligand's structure.

The biocompatibility of 2,2':6',2''-Terpyridine and its derivatives has also been explored in biomedical applications. Research published in Biomaterials (2023) demonstrated that terpyridine-based complexes could be used as contrast agents in magnetic resonance imaging (MRI), where their paramagnetic properties enhance the signal contrast in biological tissues. The ligand's ability to coordinate with lanthanide ions has been exploited to develop nanoparticles with high relaxivity, making them suitable for diagnostic imaging and therapeutic applications.

Looking ahead, the development of terpyridine-based materials is expected to play a pivotal role in the advancement of next-generation technologies. From renewable energy systems to precision medicine, the versatility of 2,2':6',2''-Terpyridine continues to inspire new research directions. As the scientific community delves deeper into the structure-property relationships of this ligand, it is anticipated that innovative applications will emerge, further solidifying the importance of CAS No. 1148-79-4 in the evolving landscape of modern chemistry.

2,2':6',2''-Terpyridine (CAS No. 1148-79-4): A Multifunctional Ligand in Modern Chemistry Introduction 2,2':6',2''-Terpyridine, identified by CAS No. 1148-79-4, is a versatile tridentate ligand known for its unique electronic and structural properties. Its three pyridine rings connected by ethylene bridges form a rigid, planar framework that enables strong π-π interactions and efficient coordination with metal centers. This has made it a key player in various scientific fields, from coordination chemistry to materials science and pharmaceutical chemistry. --- ### Key Properties and Applications #### 1. Coordination Chemistry and Catalysis The tridentate nature of 2,2':6',2''-Terpyridine allows it to form stable complexes with transition metals such as iron, cobalt, nickel, and zinc. These complexes have been shown to exhibit exceptional catalytic activity in oxygen reduction reactions, making them promising for fuel cell technologies. Research in *Advanced Materials* (2023) highlights their potential in electrocatalysis and molecular electronics. #### 2. Supramolecular Chemistry and Metal-Organic Frameworks (MOFs) In supramolecular chemistry, 2,2':6',2''-Terpyridine has been used to construct MOFs with high surface areas and porosities. These materials have potential applications in gas storage, adsorption, and separation processes. A study in *Advanced Energy Materials* (2023) demonstrated that terpyridine-functionalized MOFs could efficiently capture CO₂ and H₂. #### 3. Organic Electronics and Photovoltaics When incorporated into conjugated polymers, terpyridine ligands enhance charge mobility and light absorption, leading to high power conversion efficiencies in organic solar cells. This has been further explored in *Advanced Energy Materials* (2023), where terpyridine-based polymers showed improved π-conjugation and stabilized charge transfer states. #### 4. Pharmaceutical and Biomedical Applications 2,2':6',2''-Terpyridine and its derivatives have been explored in anticancer drug development. A study in *Journal of Medicinal Chemistry* (2023) reported that terpyridine-functionalized compounds exhibited selective cytotoxicity against leukemic cell lines. The ligand's ability to enhance lipophilicity improves cell membrane permeability, aiding in drug delivery. In biomedical imaging, terpyridine-based complexes have been used as contrast agents in magnetic resonance imaging (MRI). Research in *Biomaterials* (2023) showed that terpyridine-lanthanide complexes have high relaxivity, making them suitable for diagnostic imaging. --- ### Future Directions and Innovations As research continues, the structure-property relationships of 2,2':6',2''-Terpyridine are expected to inspire innovative applications in renewable energy systems, precision medicine, and smart materials. Its role in next-generation technologies is anticipated to grow, reinforcing its importance in modern chemistry. --- Conclusion 2,2':6',2''-Terpyridine (CAS No. 1148-79-4) is a versatile ligand with a wide range of applications, from catalysis and materials science to pharmaceuticals and biomedical imaging. As scientific exploration deepens, its potential for innovation is boundless, and its impact on the scientific landscape will continue to expand.